Cas no 1375067-54-1 (tert-Butyl 6-bromo-1H-indole-2-carboxylate)

• Product Name: tert-Butyl 6-bromo-1H-indole-2-carboxylate
• CAS No: 1375067-54-1
• MF: C₁₃H₁₄BrNO₂
• MW: 296.159762859344
• MDL: MFCD22576427
• CID: 5083999
• PubChem ID: 134085954
• Update Time: 2025-10-31

tert-Butyl 6-bromo-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-bromo-1H-indole-2-carboxylate
• SCHEMBL20612119
• BS-45659
• tert-Butyl6-bromo-1H-indole-2-carboxylate
• 1375067-54-1
• tert-Butyl 6-bromo-1H-indole-2-ca rboxylate
• DB-156008
• EN300-1272861
• 6-Bromo-1H-indole-2-carboxylic acid 1,1-dimethylethyl ester
• F72650

• MDL： MFCD22576427
• Inchi： 1S/C13H14BrNO2/c1-13(2,3)17-12(16)11-6-8-4-5-9(14)7-10(8)15-11/h4-7,15H,1-3H3
• InChI Key： XZGVAXMYRSGAQU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=C(C(=O)OC(C)(C)C)NC=2C=1

Computed Properties

• Exact Mass: 295.02079g/mol
• Monoisotopic Mass: 295.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.1

Additional information on tert-Butyl 6-bromo-1H-indole-2-carboxylate

tert-Butyl 6-bromo-1H-indole-2-carboxylate: A Comprehensive Overview

tert-butyl 6-bromo-1H-indole-2-carboxylate, with the CAS number 1375067-54-1, is a significant compound in the field of organic chemistry, particularly in the synthesis of bioactive molecules. This compound is a derivative of indole, a heterocyclic aromatic compound, and is widely used as an intermediate in the preparation of various pharmaceutical agents. The presence of the bromine atom at the 6-position and the tert-butyl group at the 2-position makes it a versatile building block for further functionalization.

The indole skeleton is a fundamental structure in many natural products and synthetic drugs. The substitution pattern of tert-butyl 6-bromo-1H-indole-2-carboxylate allows for easy modification at both the bromine and tert-butyl positions, enabling chemists to explore a wide range of synthetic pathways. Recent studies have highlighted its potential in the development of anticancer agents, where the indole moiety plays a crucial role in targeting specific cellular pathways.

In terms of synthesis, tert-butyl 6-bromo-1H-indole-2-carboxylate can be prepared through various methods, including Friedel-Crafts alkylation and Buchwald-Hartwig amination. These methods have been optimized in recent years to improve yield and selectivity. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to efficiently introduce the bromine substituent at the 6-position, demonstrating the compound's adaptability in modern synthetic techniques.

The application of tert-butyl 6-bromo-1H-indole-2-carboxylate extends beyond pharmaceuticals. It has been utilized in materials science as a precursor for constructing advanced materials with unique electronic properties. The indole ring's aromaticity and conjugation make it suitable for applications in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements in this area have shown promising results, with researchers exploring its potential in creating efficient charge transport layers.

From an environmental perspective, the synthesis and application of tert-butyl 6-bromo-1H-indole-2-carboxylate have been scrutinized for their sustainability. Green chemistry principles are increasingly being integrated into its production processes to minimize waste and reduce energy consumption. For example, catalytic systems that utilize renewable resources or recyclable catalysts are being developed to enhance the eco-friendliness of its synthesis.

In conclusion, tert-butyl 6-bromo-1H-indole-2-carboxylate stands as a pivotal compound in contemporary organic chemistry. Its structural versatility, combined with recent advancements in synthetic methodologies and applications, underscores its importance across multiple disciplines. As research continues to evolve, this compound is expected to play an even more prominent role in drug discovery and materials innovation.